Cas no 2680690-15-5 (benzyl N-(3-ethynylcyclopentyl)carbamate)

• Product Name: benzyl N-(3-ethynylcyclopentyl)carbamate
• CAS No: 2680690-15-5
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 5880201
• PubChem ID: 165934554
• Update Time: 2025-05-18

benzyl N-(3-ethynylcyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680690-15-5
• benzyl N-(3-ethynylcyclopentyl)carbamate
• EN300-7129440

• Inchi： 1S/C15H17NO2/c1-2-12-8-9-14(10-12)16-15(17)18-11-13-6-4-3-5-7-13/h1,3-7,12,14H,8-11H2,(H,16,17)
• InChI Key： MYAQIVOKBJROHR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1CCC(C#C)C1)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(3-ethynylcyclopentyl)carbamate

Benzyl N-(3-Ethynylcyclopentyl)Carbamate: A Comprehensive Overview

Benzyl N-(3-ethynylcyclopentyl)carbamate, identified by the CAS registry number 2680690-15-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure incorporating a benzyl group and a cyclopentane ring substituted with an ethynyl moiety, has garnered attention due to its potential applications in drug design and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

The synthesis of benzyl N-(3-ethynylcyclopentyl)carbamate typically involves multi-step reactions, often utilizing transition metal catalysts to facilitate the formation of the ethynyl-cyclopentane moiety. Researchers have explored various strategies to optimize the reaction conditions, ensuring high yields and purity. For instance, a study published in the Journal of Organic Chemistry highlighted the use of palladium-catalyzed cross-coupling reactions to construct the key intermediate, which is then subjected to carbamate formation via nucleophilic substitution.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. The ethynyl group, known for its reactivity, can serve as a versatile site for further functionalization. Recent studies have demonstrated its utility in click chemistry reactions, enabling the construction of bioactive molecules with tailored pharmacokinetic profiles. For example, researchers at Stanford University reported the use of this compound as a precursor for synthesizing novel anti-inflammatory agents with improved bioavailability.

In addition to its synthetic applications, benzyl N-(3-ethynylcyclopentyl)carbamate has been investigated for its biological activity. Preclinical studies conducted at the University of California, San Francisco, revealed that this compound exhibits moderate inhibitory effects on certain enzyme targets associated with neurodegenerative diseases. While these findings are still in the early stages, they underscore the potential for further exploration in drug discovery.

From a structural perspective, the compound's cyclopentane ring contributes to its stability and rigidity, while the benzyl group enhances solubility and bioavailability. Computational studies using molecular dynamics simulations have provided insights into its conformational flexibility and interactions with biological systems. These studies are crucial for predicting its behavior in vivo and guiding future experimental designs.

Another area of interest is the environmental impact and degradation pathways of benzyl N-(3-ethynylcyclopentyl)carbamate. Researchers at ETH Zurich have conducted biodegradation studies under simulated environmental conditions, revealing that the compound undergoes hydrolysis under specific pH conditions. These findings are essential for assessing its ecological safety and ensuring sustainable practices in its production and application.

In conclusion, benzyl N-(3-ethynylcyclopentyl)carbamate stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic chemistry and biological research, positions it as a key player in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the field of chemical sciences.